Cas no 2150005-98-2 (2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde)

• Product Name: 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde
• CAS No: 2150005-98-2
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6218836
• PubChem ID: 165519890
• Update Time: 2025-06-09

2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde
• 2150005-98-2
• EN300-1292197

• Inchi： 1S/C13H14N2O/c1-9-4-5-12(8-16)13(6-9)15-7-10(2)14-11(15)3/h4-8H,1-3H3
• InChI Key： KREOSXRFOAVYAV-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C)=CC=1N1C=C(C)N=C1C

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde

Comprehensive Overview of 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde (CAS No. 2150005-98-2)

2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde is a specialized organic compound with a unique molecular structure that combines an imidazole ring and a benzaldehyde moiety. This compound, identified by its CAS No. 2150005-98-2, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its structural features, including the 2,4-dimethylimidazole and 4-methylbenzaldehyde components, contribute to its versatility in synthetic applications.

In recent years, the demand for heterocyclic compounds like 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde has surged, driven by their relevance in drug discovery and material science. Researchers are particularly interested in its role as an intermediate for small-molecule inhibitors and catalysts. The compound's aldehyde functional group offers a reactive site for further derivatization, making it valuable for designing targeted therapies and functional materials.

The synthesis of 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde typically involves multi-step organic reactions, including imidazole alkylation and aromatic substitution. Its purity and stability are critical for applications in high-throughput screening and medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods are hot topics among sustainability-focused researchers. Innovations in green chemistry have led to optimized protocols for producing 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde with reduced waste and energy consumption. These advancements align with global trends toward sustainable manufacturing and circular economy principles.

In the context of AI-driven drug discovery, 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde has been explored as a potential scaffold for machine learning-based molecular design. Its structural diversity enables virtual screening libraries to identify novel bioactive compounds. This intersection of computational chemistry and experimental validation highlights the compound's relevance in modern pharmaceutical innovation.

For suppliers and distributors, ensuring the consistent quality of CAS No. 2150005-98-2 is paramount. Rigorous quality control measures, including batch testing and certificates of analysis, are essential to meet the demands of academic and industrial clients. The compound's shelf life and storage conditions (e.g., anhydrous environments) are also critical considerations for long-term usability.

Looking ahead, 2-(2,4-dimethyl-1H-imidazol-1-yl)-4-methylbenzaldehyde is poised to play a pivotal role in emerging fields such as precision medicine and smart materials. Its adaptability and synthetic accessibility make it a valuable asset for researchers tackling challenges in drug resistance and material degradation. As scientific inquiry continues to evolve, this compound remains a focal point for innovation.